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Compound of Interest

Compound Name: NADP disodium salt

Cat. No.: B1223965 Get Quote

Researchers and scientists working with Nicotinamide Adenine Dinucleotide Phosphate

(NADP) disodium salt can ensure a safe laboratory environment by adhering to proper

handling, storage, and disposal protocols. While NADP disodium salt is not classified as a

hazardous substance under OSHA 29 CFR 1910.1200, implementing standard laboratory

safety measures is essential to minimize exposure and maintain product integrity.[1][2]

This guide provides a comprehensive overview of the necessary personal protective equipment

(PPE), operational procedures, and disposal plans to support your work in drug development

and scientific research.

Personal Protective Equipment (PPE)
A foundational aspect of laboratory safety is the consistent and correct use of PPE. When

handling NADP disodium salt, the following equipment is recommended to prevent direct

contact and inhalation of the powder:

Eye Protection: Safety glasses with side shields or chemical splash goggles should be worn

to protect against accidental splashes or airborne particles.[3][4]

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are essential to prevent

skin contact.[5] It is good practice to change gloves regularly, especially if they become

contaminated.
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Body Protection: A standard laboratory coat is required to protect clothing and skin from

potential contamination.

Respiratory Protection: In situations where dust may be generated, a particulate filter

respirator (e.g., N95) is necessary to avoid inhalation. Work should ideally be conducted in a

well-ventilated area or under a fume hood.

Operational Plan for Handling NADP Disodium Salt
A systematic approach to handling NADP disodium salt will enhance safety and ensure the

quality of your experimental results.

1. Preparation and Weighing:

Before handling, ensure that the designated workspace is clean and uncluttered.

Wear all required PPE.

To minimize dust generation, weighing should be performed in a fume hood or a designated

area with local exhaust ventilation.

Use a clean, dedicated spatula or scoop for transferring the powder.

2. Dissolution:

When preparing solutions, add the NADP disodium salt powder to the solvent slowly to

avoid splashing.

NADP disodium salt is soluble in water.

Gently swirl or vortex the container to dissolve the powder completely.

3. Spills and Cleanup:

In the event of a minor spill, clean it up immediately.

Avoid raising dust by gently sweeping the solid material into a designated waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1223965?utm_src=pdf-body
https://www.benchchem.com/product/b1223965?utm_src=pdf-body
https://www.benchchem.com/product/b1223965?utm_src=pdf-body
https://www.benchchem.com/product/b1223965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For larger spills, clear the area of personnel and move upwind. Alert the appropriate

emergency responders.

Clean the spill area with a damp cloth or paper towel to remove any remaining residue.

Storage and Disposal
Proper storage is crucial for maintaining the stability of NADP disodium salt, while appropriate

disposal is necessary to protect the environment.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly sealed to prevent moisture absorption.

Avoid storing with strong oxidizing agents.

Disposal:

All waste materials must be handled in accordance with local, state, and federal regulations.

For small quantities, and if permitted by local regulations, the material can be dissolved in a

large volume of water, the pH adjusted to neutral (pH 7), and then flushed down the drain.

Contaminated packaging should be disposed of in the same manner as the substance itself.

Quantitative Data Summary
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Parameter Value Source

Storage Temperature (Short-

term)
+2°C to +8°C

Storage Temperature (Long-

term)
-25°C to -15°C or -20°C

Water Solubility ~1,000 g/L at 20°C

pH of Solution (100mg/mL in

water)
4-6
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Caption: Workflow for the safe handling of NADP disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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